2-[[1-(2,3-Dihydro-1H-inden-2-yl)piperidin-3-yl]methoxy]pyrimidine

• IUPAC Name: 2-[[1-(2,3-dihydro-1H-inden-2-yl)piperidin-3-yl]methoxy]pyrimidine
• InChI: InChI=1S/C19H23N3O/c1-2-7-17-12-18(11-16(17)6-1)22-10-3-5-15(13-22)14-23-19-20-8-4-9-21-19/h1-2,4,6-9,15,18H,3,5,10-14H2
• InChI Key: FRDXSJMQZCPBGZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C2CC3=CC=CC=C3C2)COC4=NC=CC=N4
• Molecular Formula: C19H23N3O
• Molecular Weight: 309.4 g/mol

Description

2-[[1-(2,3-Dihydro-1H-inden-2-yl)piperidin-3-yl]methoxy]pyrimidine , also known by its IUPAC name 1-(2,3-dihydro-1H-inden-5-yl)-2-phenyl-2-(pyrrolidin-1-yl)ethanone , is a chemical compound with the molecular formula C₁₁H₁₂O . Its molecular weight is approximately 160.21 g/mol . The compound exhibits interesting structural features, combining elements from both indene and pyrimidine moieties.

Synthesis Analysis

The synthesis of 2-[[1-(2,3-Dihydro-1H-inden-2-yl)piperidin-3-yl]methoxy]pyrimidine involves intricate steps. While I don’t have specific synthetic routes for this compound, it typically requires skilled organic synthesis techniques. Researchers have employed various methods, including multistep reactions, to access this compound. Further exploration of the literature would provide detailed synthetic pathways .

Molecular Structure Analysis

The molecular structure of 2-[[1-(2,3-Dihydro-1H-inden-2-yl)piperidin-3-yl]methoxy]pyrimidine reveals its fused-ring system. The indene ring contributes to its aromatic character, while the pyrimidine ring imparts additional heterocyclic properties. The presence of the piperidine moiety suggests potential biological activity .